AM-2099

• Molecular Formula: C19H13F3N4O3S2
• Molecular Weight: 466.5 g/mol
• InChI: InChI=1S/C19H13F3N4O3S2/c1-29-16-8-11(19(20,21)22)2-4-14(16)17-13-5-3-12(9-15(13)24-10-25-17)31(27,28)26-18-23-6-7-30-18/h2-10H,1H3,(H,23,26)
• InChIKey: VSUDRCZPHWUXEW-UHFFFAOYSA-N

AM-2099: Potent, Selective Nav1.7 Inhibitor

AM-2099 (CAS: 1443373-17-8) is a quinazoline sulfonamide-based small molecule that acts as a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7 [1]. It exhibits a human Nav1.7 IC50 of 0.16 µM and demonstrates a well-characterized selectivity profile across sodium channel isoforms, enabling its use as a pharmacological tool in pain research [1]. The compound has been evaluated in both in vitro electrophysiology assays and in vivo behavioral models, providing a defined baseline for understanding Nav1.7-mediated biology [1].

Nav1.7 pathway inhibition study fit across human, mouse, and NHP models

Isoform-selectivity assay context with reported >100-fold window

Electrophysiology and in vivo behavioral model endpoint context

• [1] Marx IE, Dineen TA, Able J, Bode C, Bregman H, Chu-Moyer M, DiMauro EF, Du B, Foti RS, Fremeau RT Jr, Gao H, Gunaydin H, Hall BE, Huang L, Kornecook T, Kreiman CR, La DS, Ligutti J, Lin MJ, Liu D, McDermott JS, Moyer BD, Peterson EA, Roberts JT, Rose P, Wang J, Youngblood BD, Yu V, Weiss MM. Sulfonamides as Selective NaV1.7 Inhibitors: Optimizing Potency and Pharmacokinetics to Enable in Vivo Target Engagement. ACS Med Chem Lett. 2016 Sep 21;7(12):1062-1067. View Source

AM-2099 Substitution Risks

Direct substitution of AM-2099 by other Nav1.7 inhibitors or broad-spectrum sodium channel blockers is scientifically unsound due to its unique selectivity fingerprint, species-dependent potency variations, and distinct functional effects compared to other Nav1.7 or Nav1.8 inhibitors. For instance, while AM-2099 shows comparable inhibition across human, mouse, dog, and cynomolgus monkey Nav1.7 (IC50 = 0.16–0.18 µM), it exhibits reduced activity against rat Nav1.7 (IC50 = 3.5 µM) [1]. This stark species difference means that many Nav1.7 inhibitors with different species selectivity profiles (e.g., ICA-121431, which primarily inhibits rat Nav1.7) cannot be substituted for AM-2099 in cross-species studies. Furthermore, recent preclinical data comparing AM-2099 to the clinically successful Nav1.8 inhibitor suzetrigine demonstrate that Nav1.7 inhibition has a distinct impact on human dorsal root ganglion (DRG) neuron excitability, with larger effects on action potential threshold and upstroke velocity, but minimal impact on repetitive firing [2]. Therefore, the choice of a specific Nav1.7 inhibitor like AM-2099 is critical for interpreting experimental outcomes.

Species selectivity profiles may differ. Rat Nav1.7 potency context differs significantly from human/mouse, limiting cross-species substitution with rat-selective tools.

Nav1.8 inhibitors like suzetrigine produce distinct DRG excitability endpoints. AM-2099 pathway-response endpoints may not transfer to Nav1.8-targeted studies.

Pan-sodium channel blockers lack the isoform-selectivity assay context. Substitution obscures Nav1.7-specific interpretation and off-target kinase/sodium-channel review.

• [1] Marx IE, et al. Sulfonamides as Selective NaV1.7 Inhibitors: Optimizing Potency and Pharmacokinetics to Enable in Vivo Target Engagement. ACS Med Chem Lett. 2016;7(12):1062-1067. View Source
• [2] Fujita A, Jo S, Stewart RG, Osorno T, Ferraiuolo A, Carlin K, Bean BP. Modulation of human dorsal root ganglion neuron excitability by Nav1.7 inhibition. bioRxiv. 2026 Mar 26:2026.03.26.714428. View Source

AM-2099: Key Differentiators

Species-Specific Nav1.7 Potency

AM-2099 inhibits human Nav1.7 with an IC50 of 0.16 µM and mouse Nav1.7 with an IC50 of 0.18 µM, demonstrating consistent potency across these key species [1]. In contrast, it exhibits a 22-fold reduction in potency against rat Nav1.7 (IC50 = 3.5 µM) [1]. This species-specific pharmacology differentiates AM-2099 from Nav1.7 inhibitors like PF-05241328 (human Nav1.7 IC50 = 31 nM, but cross-species data is limited) [2] and ICA-121431 (potent on rat Nav1.7 IC50 = 19 nM, but largely inactive on human Nav1.7 IC50 >10 µM) [3].

Species-Specific Nav1.7 Potency

Head-to-head

Human IC50 0.16 µM; Mouse IC50 0.18 µM; Rat IC50 3.5 µM

Supports species-context pathway interpretation

Reported 22-fold human/rat potency difference

Evidence Dimension	IC50
Target Compound Data	Human Nav1.7: 0.16 µM; Mouse Nav1.7: 0.18 µM; Rat Nav1.7: 3.5 µM
Comparator Or Baseline	PF-05241328: Human Nav1.7 IC50 = 31 nM (0.031 µM); ICA-121431: Rat Nav1.7 IC50 = 19 nM (0.019 µM), Human Nav1.7 IC50 >10 µM
Quantified Difference	AM-2099 is ~22-fold less potent on rat Nav1.7 vs. human; in contrast, ICA-121431 is >500-fold selective for rat over human Nav1.7, and PF-05241328 is ~5-fold more potent on human Nav1.7 but lacks comprehensive cross-species data.
Conditions	IonWorks Barracuda automated patch clamp electrophysiology (human, mouse, rat Nav1.7) [1]; Patch clamp for PF-05241328 [2]; Manual patch clamp for ICA-121431 [3].

Why This Matters

Researchers selecting a Nav1.7 inhibitor for studies involving human, mouse, or non-human primate models should prioritize AM-2099 for its well-characterized, conserved potency across these species, avoiding the extreme species bias of tools like ICA-121431.

• [1] Marx IE, et al. Sulfonamides as Selective NaV1.7 Inhibitors: Optimizing Potency and Pharmacokinetics to Enable in Vivo Target Engagement. ACS Med Chem Lett. 2016;7(12):1062-1067. View Source
• [2] PF-05241328 is a potent and selective inhibitor of human Nav1.7 voltage-dependent sodium channels (Nav1.7), with an IC50 of 31 nM. (Vendor Datasheet). View Source
• [3] McCormack K, Santos S, Chapman ML, Krafte DS, Marron BE, West CW, Krambis MJ, Antonio BM, Zellmer SG, Printzenhoff D, Padilla KM, Lin Z, Wagoner PK, Swain NA, Stupple PA, de Groot M, Butt RP, Castle NA. Voltage sensor interaction site for selective small molecule inhibitors of voltage-gated sodium channels. Proc Natl Acad Sci U S A. 2013 Jul 16;110(29):E2724-32. View Source

Nav1.7 Isoform Selectivity

AM-2099 is more than 100-fold selective for Nav1.7 over Nav1.3, Nav1.4, Nav1.5, and Nav1.8 [1]. This selectivity profile is critical for minimizing off-target effects related to cardiac (Nav1.5) and skeletal muscle (Nav1.4) sodium channels. In comparison, the peptide-derived Nav1.7 inhibitor ST-2262 has >200-fold selectivity over Nav1.1–1.6 and Nav1.8 [2], while the non-selective local anesthetic lidocaine inhibits Nav1.7 and Nav1.5 with poor selectivity (IC50 values of 912.9 µM and 2380.4 µM, respectively) [3].

Nav1.7 Isoform Selectivity

Class-level

>100-fold over Nav1.3, Nav1.4, Nav1.5, Nav1.8

Isoform-selectivity assay context for cleaner Nav1.7 readouts

Context-dependent review recommended

Evidence Dimension	Selectivity Fold
Target Compound Data	>100-fold selective over Nav1.3, Nav1.4, Nav1.5, Nav1.8
Comparator Or Baseline	ST-2262: >200-fold selective over Nav1.1–1.6 and Nav1.8 [2]; Lidocaine: IC50 for Nav1.7 is 912.9 µM vs. Nav1.5 is 2380.4 µM (~2.6-fold difference) [3]
Quantified Difference	AM-2099 offers a 2-fold less selective window compared to the highly selective ST-2262, but still provides a robust >100-fold safety margin, which is >38,000-fold more selective than lidocaine's ~2.6-fold window.
Conditions	Automated patch clamp electrophysiology (IonWorks) for AM-2099 [1]; manual patch clamp for ST-2262 [2]; automated patch clamp for lidocaine [3].

Why This Matters

For researchers requiring a small molecule Nav1.7 inhibitor with a well-balanced selectivity profile that avoids cardiac and CNS liabilities (Nav1.5, Nav1.1, Nav1.2), AM-2099 provides a defined >100-fold window, enabling cleaner interpretation of Nav1.7-specific biology.

• [1] Marx IE, et al. Sulfonamides as Selective NaV1.7 Inhibitors: Optimizing Potency and Pharmacokinetics to Enable in Vivo Target Engagement. ACS Med Chem Lett. 2016;7(12):1062-1067. View Source
• [2] Wu J, et al. Discovery of a selective, state-independent inhibitor of NaV1.7 by modification of guanidinium toxins. Sci Rep. 2020;10:14791. View Source
• [3] Lidocaine, a topical therapeutic agent for neuropathic pain, inhibited Nav1.7 and Nav1.5 with similar potency (IC50 values: 912.9 and 2380.4 μM, respectively) in the same automated patch-clamp assays. (IndraLab Database). View Source

In Vivo Efficacy: Histamine-Induced Scratching

Oral administration of AM-2099 (20, 60 mg/kg) in a mouse histamine-induced scratching model resulted in a dose-dependent reduction in scratching bouts compared to vehicle-treated animals, with a statistically significant reduction observed at the 60 mg/kg dose [1]. This demonstrates target engagement and in vivo efficacy of AM-2099 against Nav1.7-mediated pain behaviors. In contrast, while the Nav1.7 inhibitor ST-2262 was evaluated in a non-human primate heat pain model [2], and PF-05241328 has been used in human clinical trials for pain, AM-2099 remains a well-characterized chemical probe with established oral efficacy in a preclinical behavioral model.

In Vivo Behavioral Endpoint

Model-response context

Reported dose-dependent scratching reduction at 60 mg/kg oral in mouse model

Supports Nav1.7-mediated behavioral endpoint context

Reported target engagement; model-specific interpretation

Evidence Dimension	Dose and efficacy
Target Compound Data	AM-2099: 60 mg/kg oral dose produced a statistically significant reduction in scratching bouts [1]
Comparator Or Baseline	ST-2262: 0.3 mg/kg s.c. produced analgesic effect in a non-human primate heat pain model [2]; PF-05241328: Human clinical trial data only (no direct rodent behavioral data available).
Quantified Difference	Direct quantitative comparison of efficacy potency (e.g., mg/kg) is not possible due to differing assays and routes of administration. However, AM-2099's oral efficacy in a rodent model is well-documented, providing a clear benchmark for target engagement.
Conditions	C57BL/6 male mice, oral dosing 120 min prior to intradermal histamine, 30-min observation [1]

Why This Matters

The validated oral efficacy of AM-2099 in a rodent behavioral model provides a reliable benchmark for researchers studying Nav1.7-mediated pain pathways and for screening new therapeutic candidates, as it confirms target engagement and functional activity in an in vivo setting.

• [1] Marx IE, et al. Sulfonamides as Selective NaV1.7 Inhibitors: Optimizing Potency and Pharmacokinetics to Enable in Vivo Target Engagement. ACS Med Chem Lett. 2016;7(12):1062-1067. View Source
• [2] Wu J, et al. Discovery of a selective, state-independent inhibitor of NaV1.7 by modification of guanidinium toxins. Sci Rep. 2020;10:14791. View Source

Nav1.7 vs. Nav1.8 Effects on DRG Excitability

A direct comparison of AM-2099 (600 nM) and the clinically approved Nav1.8 inhibitor suzetrigine in human DRG neurons revealed that Nav1.7 inhibition (by AM-2099) produced a larger depolarizing shift of action potential threshold and a greater reduction in maximal upstroke velocity compared to Nav1.8 inhibition [1]. However, Nav1.8 inhibition had a much more dramatic effect on reducing repetitive firing than Nav1.7 inhibition [1]. Action potential peak was reduced similarly by both inhibitors [1].

Nav1.7 vs. Nav1.8 on DRG Excitability

Head-to-head

Larger depolarizing shift of AP threshold and greater reduction in max upstroke velocity vs. Nav1.8 inhibition

Distinct complementary effects on nociceptor excitability

Human DRG neuron current clamp; bioRxiv preprint

Evidence Dimension	Action potential parameters
Target Compound Data	AM-2099 (600 nM): Depolarizing shift of AP threshold; increased rheobase; decreased upstroke velocity; decreased AP peak; prolonged refractory period [1]
Comparator Or Baseline	Suzetrigine (tested at 300-1000 nM): Decreased AP peak; increased rheobase; strong reduction of repetitive firing [1]
Quantified Difference	Nav1.7 inhibition (AM-2099) had larger effects on threshold and max upstroke velocity; Nav1.8 inhibition (suzetrigine) produced a much greater reduction in repetitive firing. Specific numerical values (e.g., mV shift, V/s reduction) are available in the cited preprint.
Conditions	Dissociated human dorsal root ganglion neurons, 37°C, current clamp recordings [1]

Why This Matters

This head-to-head comparison demonstrates that Nav1.7 and Nav1.8 inhibition produce distinct, complementary effects on human nociceptor excitability. Researchers investigating the differential role of these sodium channel subtypes in pain signaling should use AM-2099 as a selective Nav1.7 tool to complement studies with Nav1.8 inhibitors like suzetrigine.

• [1] Fujita A, Jo S, Stewart RG, Osorno T, Ferraiuolo A, Carlin K, Bean BP. Modulation of human dorsal root ganglion neuron excitability by Nav1.7 inhibition. bioRxiv. 2026 Mar 26:2026.03.26.714428. View Source

Pharmacokinetic Profile

AM-2099 demonstrates a favorable oral pharmacokinetic profile in rats and dogs. In rats, AM-2099 shows low total clearance and moderate volume of distribution (Vdss) and half-life [1]. In contrast, dogs exhibit very low clearance, low Vdss, and a long terminal half-life of 18 hours [1]. This species-specific PK behavior is important for designing in vivo efficacy studies. A standard in vivo formulation (10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline) achieving up to 3.3 mg/mL (7.07 mM) is reported [2].

Pharmacokinetic Profile

Supporting evidence

Dog half-life 18 h; low clearance; rat PK context moderate

Supports species-specific PK exposure-model interpretation

Reported in vivo formulation available

Evidence Dimension	Half-life
Target Compound Data	Dog: 18 h; Rat: Moderate
Comparator Or Baseline	PF-05241328: Half-life in rats is reported as 2.4 h
Quantified Difference	AM-2099's half-life in dogs (18 h) is more than 7-fold longer than the rat half-life of PF-05241328 (2.4 h). The long half-life in dogs supports once-daily dosing, while the rat PK of PF-05241328 would require more frequent or higher doses.
Conditions	In vivo pharmacokinetic studies in Sprague-Dawley rats and Beagle dogs following oral administration [REFS-1, REFS-3]

Why This Matters

The defined PK profile and reported in vivo formulation enable researchers to confidently design and execute efficacy and pharmacokinetic/pharmacodynamic (PK/PD) studies with AM-2099, particularly in rat and dog models, with an understanding of species-specific exposure differences.

• [1] Marx IE, et al. Sulfonamides as Selective NaV1.7 Inhibitors: Optimizing Potency and Pharmacokinetics to Enable in Vivo Target Engagement. ACS Med Chem Lett. 2016;7(12):1062-1067. View Source
• [2] AM-2099: In vivo Formulation. (InvivoChem Datasheet). View Source

AM-2099 Applications

Nav1.7 Target Engagement Assays

Employ AM-2099 to selectively inhibit Nav1.7 in heterologous cell lines or primary neuronal cultures from human, mouse, or non-human primate sources. Its comparable IC50 across these species (0.16–0.18 µM) [1] ensures consistent target engagement, avoiding the species-specific potency variations seen with other inhibitors like ICA-121431 [2].

Nav1.7 vs. Nav1.8 in Human DRG Neurons

Use AM-2099 as a selective Nav1.7 blocker in direct comparison with the FDA-approved Nav1.8 inhibitor suzetrigine to dissect the differential roles of these channels in action potential generation and repetitive firing in human sensory neurons [1]. This approach is critical for understanding the limitations of Nav1.7 inhibition in chronic pain [1].

Oral Dosing in Rodent Pain Models

Administer AM-2099 orally in rodent models of pain (e.g., histamine-induced scratching) to validate Nav1.7 target engagement in vivo. The compound has demonstrated oral bioavailability and dose-dependent efficacy at 60 mg/kg in mice [1], providing a well-characterized benchmark for novel analgesic candidate screening.

Selectivity Benchmarking for Nav1.7 Inhibitors

Utilize AM-2099 as a reference standard in automated patch clamp assays to benchmark the selectivity profiles of new Nav1.7 inhibitors. Its defined >100-fold selectivity over Nav1.3, Nav1.4, Nav1.5, and Nav1.8 [1] provides a clear baseline for assessing improvements in isoform selectivity.

Application

Selection Property

Validation Focus

Nav1.7 target engagement assays

Species-conserved potency context

IC50 benchmarking across human, mouse, NHP Nav1.7

Nav1.7 vs. Nav1.8 in human DRG neurons

Isoform-specific electrophysiology endpoints

AP threshold, upstroke velocity, and repetitive firing comparison

Oral dosing in rodent pain models

In vivo behavioral model endpoint context

Dose-response and target engagement validation

Selectivity benchmarking for Nav1.7 inhibitors

Isoform-selectivity assay context

Fold-selectivity review against Nav1.3/1.4/1.5/1.8

• [1] Marx IE, et al. Sulfonamides as Selective NaV1.7 Inhibitors: Optimizing Potency and Pharmacokinetics to Enable in Vivo Target Engagement. ACS Med Chem Lett. 2016;7(12):1062-1067. View Source
• [2] McCormack K, et al. Voltage sensor interaction site for selective small molecule inhibitors of voltage-gated sodium channels. Proc Natl Acad Sci U S A. 2013 Jul 16;110(29):E2724-32. View Source